Cas no 2097937-35-2 (N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine)

• Product Name: N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine
• CAS No: 2097937-35-2
• CID: 4674179
• Update Time: 2025-05-21

N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine

Additional information on N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine

N-Cyclopropyl-6-Methoxy-N-(Piperidin-4-Yl)Pyrimidin-4-Amine: A Comprehensive Overview

The compound N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine (CAS No. 2097937-35-2) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The molecule's unique structure, featuring a pyrimidine ring substituted with a cyclopropyl group, a methoxy group, and a piperidinyl group, contributes to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as kinases, receptors, and enzymes. The cyclopropyl group in this compound is particularly interesting as it introduces strain into the molecule, potentially enhancing its reactivity and bioavailability. Additionally, the methoxy group at the 6-position of the pyrimidine ring may play a role in modulating the compound's pharmacokinetic properties, such as solubility and metabolic stability.

The piperidinyl group attached to the nitrogen atom at position 4 of the pyrimidine ring adds further complexity to the molecule's structure. Piperidine is a six-membered saturated heterocyclic amine that is commonly found in various bioactive compounds. Its presence in this compound may enhance its ability to form hydrogen bonds with biological targets, thereby improving its binding affinity and selectivity. Recent research has shown that such modifications can significantly influence the pharmacodynamic properties of a drug candidate.

One of the most promising applications of N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine lies in its potential as an anticancer agent. Pyrimidine derivatives have been extensively studied for their antiproliferative effects on cancer cells. The combination of the cyclopropyl and piperidinyl groups in this compound may synergistically enhance its ability to inhibit key enzymes involved in cell proliferation and survival. For instance, studies have shown that certain pyrimidine derivatives can target DNA polymerases or other enzymes critical for cancer cell metabolism.

Moreover, the methoxy group at position 6 may contribute to the compound's ability to cross cellular membranes, thereby improving its delivery to target sites within the body. This property is particularly important for drugs targeting solid tumors or other hard-to-reach tissues. Recent advancements in drug delivery systems have emphasized the importance of such structural features in enhancing therapeutic efficacy.

In addition to its potential anticancer activity, N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amine has also been investigated for its role in neuroprotective therapies. Pyrimidine derivatives have been shown to exhibit neuroprotective effects by modulating neurotransmitter systems or reducing oxidative stress. The presence of the piperidinyl group may further enhance these effects by improving the compound's ability to penetrate the blood-brain barrier.

From a synthetic standpoint, the preparation of this compound involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The construction of the pyrimidine ring typically involves condensation reactions between appropriate amine and aldehyde or ketone precursors. Subsequent functionalization steps introduce the cyclopropyl, methoxy, and piperidinyl groups at specific positions on the ring.

Recent advances in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound. Such enantiomers may exhibit different biological activities due to their distinct stereochemical properties. This highlights the importance of stereochemistry in drug design and underscores the need for further research into this aspect of N-cyclopropyl-6-methoxy-N-(piperidin-4-yl)pyrimidin-4-amines.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption profiles when administered orally or via other routes. Its solubility and stability under physiological conditions are critical factors influencing its bioavailability and efficacy as a therapeutic agent. Ongoing research is focused on optimizing these properties through structural modifications or formulation strategies.

The development of analogs based on N-cyclopropyl-6-methoxy-N-(piperidin-4-yllpyrimidin-4-amines has also been an area of active investigation. By systematically varying substituents on the pyrimidine ring or modifying other functional groups within the molecule, researchers aim to identify compounds with enhanced potency or reduced toxicity profiles.

In conclusion, N-cyclopropyl-6-methoxy-N-(piPer idln - 4 - yl ) pyr im idm - 4 - amine ( CAS No . 2097937 - 35 - 2 ) represents a fascinating example of how structural complexity can lead to diverse biological activities . With ongoing research uncovering new insights into its mechanisms of action , this compound holds great promise for advancing therapeutic interventions across multiple disease areas . As further studies continue , it is anticipated that additional applications and optimizations will emerge , solidifying its role as an important tool in modern drug discovery . p > article > response >